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A comprehensive guide for researchers and scientists on the predicted properties of
Moscovium in contrast to the established characteristics of Nitrogen, Phosphorus, Arsenic,
Antimony, and Bismuth.

Moscovium (Mc), the superheavy, synthetic element with atomic number 115, occupies the
seventh period of Group 15 in the periodic table. Due to its extreme instability and the
minuscule quantities produced, the experimental characterization of Moscovium remains a
significant challenge. Consequently, our current understanding of its physical and chemical
properties is largely based on theoretical predictions, drawing parallels and identifying
expected deviations from the trends observed in its lighter homologs: Nitrogen (N), Phosphorus
(P), Arsenic (As), Antimony (Sb), and Bismuth (Bi). This guide provides a detailed comparison
of the predicted properties of Moscovium with the experimentally determined properties of other
Group 15 elements, supported by available data and methodologies.

Comparative Data of Group 15 Elements

The following table summarizes the key atomic and physical properties of the Group 15
elements. The values for Moscovium are theoretical predictions, offering a glimpse into the
behavior of this enigmatic element.
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5 " Nitrogen Phosphor Arsenic Antimony Bismuth Moscoviu
roper
PEY Ny us (P) (As) (Sh) (Bi) m (Mc)
Atomic
7 15 33 51 83 115
Number
Atomic
14.01 30.97 74.92 121.76 208.98 [1]
Mass (u)
[Rn] 514
Electron [Xe] 4f14 6d10 7s2
] ~ [He] 2s2 [Ne] 3s2 [Ar] 3d2° [Kr] 4do
Configurati 5d10 6s2 7p3
2p3 3p3 4s2 4p?3 5s2 5p3 _
on 6p3 (predicted)
[2]
Common +1, +3
Oxidation -3, +3, +5 -3, +3, +5 -3, +3, +5 -3, +3, +5 +3, +5 (predicted)
States [2]
_ ~400
Melting 441 817 (at 28 )
] -210.0 ) 630.6 271.4 (predicted)
Point (°C) (white) atm)
(2]
- ~1100
Boiling 280.5 614 )
) -195.8 ) ) 1587 1564 (predicted)
Point (°C) (white) (sublimes) ]
Density ~13.5
0.00125 1.82 _
(g/cm? at ) 5.72 6.69 9.78 (predicted)
(gas) (white)
20°C) [3]
First
o ~538
lonization
1402 1012 947 834 703 (predicted)
Energy 3]
(kd/mol)
Electroneg
ativity Not yet
_ 3.04 2.19 2.18 2.05 2.02 _
(Pauling determined
Scale)
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Atomic

Radius

(pm)

65

110

121

~187
141 155 (predicted)

[2]

lonic
Radius
(pm, for
E37)

146

212

lonic
Radius
(pm, for
E3+)

58

~100
76 103 (predicted
for Mc3+)[3]

lonic
Radius
(pm, for
E>*)

34

46

60 76 -

Experimental and Theoretical Methodologies

The stark contrast in the availability of experimental data between Moscovium and its lighter

congeners is a direct consequence of their nuclear stability.

Synthesis and Characterization of Moscovium

The synthesis of Moscovium is a complex process achieved in heavy-ion accelerators.[4] The

primary method involves the bombardment of a target material with a beam of heavy ions.

Specifically, isotopes of Moscovium have been produced by bombarding an americium-243

target with calcium-48 ions at the Joint Institute for Nuclear Research in Dubna, Russia.[3][4]

The experimental workflow for the synthesis and identification of a superheavy element like

Moscovium can be visualized as follows:
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Experimental workflow for Moscovium synthesis.

The identification of Moscovium atoms is indirect and relies on detecting the characteristic
alpha decay chains of its daughter and granddaughter nuclei.[3] The extremely short half-lives
of Moscovium isotopes, on the order of milliseconds to seconds, necessitate rapid and highly
sensitive detection systems.[3]

Characterization of Lighter Group 15 Elements

In contrast, the properties of stable Group 15 elements are determined using a wide array of
well-established experimental techniques:

o Atomic and Molar Mass: Determined with high precision using mass spectrometry.

o Electron Configuration: Inferred from atomic emission spectra and supported by quantum
mechanical calculations.

o Oxidation States: Determined through the synthesis and characterization of a vast number of
compounds using techniques like X-ray crystallography and various spectroscopic methods.

e Melting and Boiling Points: Measured using standard thermal analysis techniques such as
differential scanning calorimetry (DSC) and thermogravimetric analysis (TGA).

» Density: Measured using pycnometry for solids and liquids, and by measuring the mass of a
known volume for gases.

« lonization Energy: Determined by techniques such as photoelectron spectroscopy, where the
energy of electrons ejected by photons of known energy is measured.
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o Electronegativity: Derived from various experimental data, most famously through Linus
Pauling's method based on bond energies.

e Atomic and lonic Radii: Determined from crystallographic data of elements and their
compounds.

Periodic Trends and the Influence of Relativistic
Effects

The properties of Group 15 elements generally follow predictable periodic trends. As one
descends the group, there is an increase in atomic radius, a decrease in ionization energy, and
a decrease in electronegativity. This trend is accompanied by a transition from non-metallic
(Nitrogen, Phosphorus) to metalloid (Arsenic, Antimony) and finally to metallic character
(Bismuth).
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Trend of decreasing first ionization energy down Group 15.

Moscovium is predicted to continue these trends; for instance, it is expected to have the lowest
first ionization energy in the group.[3] However, for superheavy elements like Moscovium,
relativistic effects play a crucial role and can lead to significant deviations from simple
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extrapolations. The high nuclear charge causes the inner electrons to move at speeds
approaching the speed of light, leading to a relativistic contraction and stabilization of the s and
pl/2 orbitals and an expansion and destabilization of the d and f orbitals.

For Moscovium, this is predicted to lead to a stabilization of the 7s and 7p1/2 electrons, making
them less available for bonding (an "inert pair" effect). This is the primary reason why
Moscovium is expected to favor a +1 oxidation state, similar to thallium, in addition to the
group's common +3 state.[3] The +5 oxidation state, common for lighter pnictogens, is
predicted to be highly unstable for Moscovium.

Conclusion

Moscovium represents a frontier in our understanding of the periodic table. While its direct
experimental study is fraught with challenges, theoretical calculations, combined with the
established trends in Group 15, provide a compelling, albeit preliminary, picture of its
properties. The predicted characteristics of Moscovium, particularly its favored +1 oxidation
state, highlight the profound impact of relativistic effects on the chemistry of superheavy
elements. Future experimental endeavors, though technically demanding, will be crucial in
validating these theoretical predictions and further illuminating the fascinating world at the
upper end of the periodic table.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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elements]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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